Cas no 2158482-07-4 (2-(2,2-Difluoro-propoxy)-4-fluoro-benzoic acid)

• Product Name: 2-(2,2-Difluoro-propoxy)-4-fluoro-benzoic acid
• CAS No: 2158482-07-4
• MF: C₁₀H₉F₃O₃
• MW: 234.171873807907
• MDL: MFCD30377319
• CID: 4786337
• Update Time: 2025-05-20

2-(2,2-Difluoro-propoxy)-4-fluoro-benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,2-Difluoro-propoxy)-4-fluoro-benzoic acid

• MDL： MFCD30377319
• Inchi： 1S/C10H9F3O3/c1-10(12,13)5-16-8-4-6(11)2-3-7(8)9(14)15/h2-4H,5H2,1H3,(H,14,15)
• InChI Key： ZHSGCBLKDXWMHZ-UHFFFAOYSA-N
• SMILES： FC(C)(COC1C=C(C=CC=1C(=O)O)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 258
• XLogP3: 2.4
• Topological Polar Surface Area: 46.5

Additional information on 2-(2,2-Difluoro-propoxy)-4-fluoro-benzoic acid

2-(2,2-Difluoro-propoxy)-4-fluoro-benzoic Acid: A Comprehensive Overview

2-(2,2-Difluoro-propoxy)-4-fluoro-benzoic acid (CAS No. 2158482-07-4) is a highly specialized organic compound with significant applications in various fields of chemistry and material science. This compound, characterized by its unique structure and properties, has garnered attention in recent years due to its potential in drug development, agrochemicals, and advanced materials. The molecule consists of a benzoic acid backbone with a fluorinated propoxy group and a fluoro substituent, making it a valuable component in modern chemical synthesis.

The synthesis of 2-(2,2-Difluoro-propoxy)-4-fluoro-benzoic acid involves a series of precise chemical reactions, including nucleophilic substitution and fluorination processes. Researchers have optimized these reactions to achieve high yields and purity levels, ensuring the compound's reliability for industrial and research purposes. The fluorinated groups in the molecule contribute to its stability and reactivity, making it an ideal candidate for applications requiring enhanced thermal and chemical resistance.

Recent studies have highlighted the potential of benzoic acids with fluorinated substituents in the development of new pharmaceutical agents. For instance, the compound has shown promise as a precursor for bioactive molecules targeting specific receptors in the human body. Its ability to modulate receptor activity without causing significant side effects has made it a focal point in drug discovery programs.

In the field of agrochemistry, 2-(2,2-Difluoro-propoxy)-4-fluoro-benzoic acid has been explored as a component in herbicides and fungicides. Its fluorinated structure enhances its bioavailability and efficacy against various plant pathogens. Field trials have demonstrated its ability to protect crops from fungal infections while maintaining environmental safety.

The compound's physical properties, such as its melting point and solubility, have been extensively studied to optimize its performance in different applications. For example, its high melting point makes it suitable for use in high-temperature industrial processes, while its solubility characteristics enable it to be incorporated into aqueous-based formulations.

From a materials science perspective, benzoic acids like this one are being investigated for their role in creating advanced polymers and coatings. The fluorinated groups provide excellent barrier properties against moisture and oxygen, making them ideal for packaging materials and electronic devices.

Looking ahead, ongoing research is focused on improving the scalability of 2-(2,2-Difluoro-propoxy)-4-fluoro-benzoic acid production to meet growing demand across industries. Innovations in catalytic processes and green chemistry are expected to further enhance its sustainability profile.